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Compound of Interest

Compound Name:
Benzotriazole-1-carboxamidinium

tosylate

Cat. No.: B060674 Get Quote

Technical Support Center: Benzotriazole-1-
carboxamidinium tosylate
This technical support center provides essential information for researchers, scientists, and

drug development professionals on the stability and storage of Benzotriazole-1-
carboxamidinium tosylate.

Frequently Asked Questions (FAQs)
Q1: What are the recommended long-term storage conditions for Benzotriazole-1-
carboxamidinium tosylate?

A1: For long-term storage, Benzotriazole-1-carboxamidinium tosylate should be kept in a

tightly sealed container at 2-8 °C.[1]

Q2: How stable is Benzotriazole-1-carboxamidinium tosylate at room temperature?

A2: While refrigerated storage is recommended for long-term stability, the compound is

described as a stable solid with an extended shelf-life, suggesting it can be handled at room

temperature for routine experimental procedures without immediate degradation.[2]

Q3: Is Benzotriazole-1-carboxamidinium tosylate sensitive to moisture?
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A3: The compound has been described as non-hygroscopic, meaning it does not readily

absorb moisture from the atmosphere.[2][3] However, as a general good practice for all

reagents, it is advisable to store it in a dry environment and minimize exposure to humidity.

Q4: What is the appearance of pure Benzotriazole-1-carboxamidinium tosylate?

A4: Pure Benzotriazole-1-carboxamidinium tosylate is a white, crystalline solid, often

appearing as fine white needles.[2][3]

Q5: In which solvents is Benzotriazole-1-carboxamidinium tosylate soluble?

A5: It is soluble in organic solvents.[1]

Troubleshooting Guide
Issue Possible Cause Recommended Action

Change in Appearance (e.g.,

discoloration, clumping)

Exposure to contaminants or

improper storage conditions.

Discard the reagent if

significant discoloration is

observed. Ensure the storage

container is airtight and stored

at the recommended 2-8 °C in

a dry location.

Reduced Reactivity in

Experiments

Potential degradation of the

reagent due to prolonged

storage at improper conditions

or repeated exposure to the

atmosphere.

Use a fresh batch of the

reagent for critical

experiments. If using an older

batch, consider running a

small-scale control reaction to

verify its efficacy.

Inconsistent Experimental

Results

Variability in reagent quality or

handling.

Always use high-purity

Benzotriazole-1-

carboxamidinium tosylate.

Ensure consistent handling

procedures, including weighing

and dispensing in a controlled

environment.
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Stability and Storage Data
Parameter Condition

Observation/Recom

mendation
Reference

Physical Form Solid
White, crystalline

powder/needles
[2][3]

Long-Term Storage

Temperature
2-8 °C

Recommended for

maintaining stability
[1]

Hygroscopicity Ambient Non-hygroscopic [2][3]

Shelf Life
2-8 °C, sealed

container

Described as having

an "extended shelf-

life"

[2]

Note: Specific quantitative data on degradation rates under various temperatures, light, and

humidity conditions are not readily available in the provided search results. The information

presented is based on qualitative descriptions from supplier and research data.

Factors Affecting Stability

Factors Influencing Benzotriazole-1-carboxamidinium tosylate Stability

Storage Temperature

Compound Stability

Optimal at 2-8°C

Moisture/Humidity

Non-hygroscopic but best minimized

Light Exposure

Store in dark (General Precaution)

Click to download full resolution via product page

Caption: Key factors influencing the stability of Benzotriazole-1-carboxamidinium tosylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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